N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride

• IUPAC Name: N-[(5-chloro-2-ethoxyphenyl)methyl]-3-ethoxypropan-1-amine;hydrochloride
• InChI: InChI=1S/C14H22ClNO2.ClH/c1-3-17-9-5-8-16-11-12-10-13(15)6-7-14(12)18-4-2;/h6-7,10,16H,3-5,8-9,11H2,1-2H3;1H
• InChI Key: MIGKXBXRYXJUSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNCC1=C(C=CC(=C1)Cl)OCC.Cl
• Molecular Formula: C14H23Cl2NO2
• Molecular Weight: 308.2 g/mol
• Solubility: >46.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride, also known as CE-123, is a novel compound that has recently gained attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of phenethylamines and has been found to exhibit promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride is not fully understood. However, it is believed that N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride acts as a selective serotonin reuptake inhibitor (SSRI) and a sigma-1 receptor agonist. By inhibiting the reuptake of serotonin, N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride increases the levels of serotonin in the brain, which can improve mood and alleviate symptoms of depression and anxiety. Additionally, activation of the sigma-1 receptor has been linked to neuroprotective effects and improved cognitive function.
Biochemical and Physiological Effects:
N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been shown to have various biochemical and physiological effects in animal studies. In addition to its antidepressant and anxiolytic effects, N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has also been shown to increase the levels of acetylcholine, a neurotransmitter that is important for cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride is its high selectivity and potency. N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been found to have a high affinity for the sigma-1 receptor and a low affinity for other receptors, which reduces the likelihood of off-target effects. Additionally, N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been shown to have a long half-life, which allows for once-daily dosing in animal studies.
One of the limitations of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride is its lack of clinical data. While preclinical studies have shown promising results, further research is needed to determine the safety and efficacy of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride in humans. Additionally, the optimal dosage and duration of treatment have not been established.

Future Directions

There are several future directions for research on N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride. One area of interest is the potential use of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride in the treatment of Alzheimer's disease. N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been shown to improve cognitive function and memory in animal studies, and its neuroprotective effects may make it a promising candidate for the treatment of Alzheimer's disease.
Another area of interest is the development of novel sigma-1 receptor agonists based on the structure of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride. By modifying the structure of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride, researchers may be able to develop compounds with improved selectivity and potency.
Conclusion:
In conclusion, N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride is a novel compound that has shown promising results in preclinical studies for its potential therapeutic applications in the treatment of neurological disorders. While further research is needed to determine its safety and efficacy in humans, N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride represents a promising candidate for the development of novel antidepressant and anxiolytic drugs.

Scientific Research Applications

N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. In preclinical studies, N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been found to exhibit antidepressant and anxiolytic effects in animal models. Additionally, N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been shown to improve cognitive function and memory in animal studies.